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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of 1-Tridecanol. This document outlines the necessary safety

precautions, logistical steps, and procedural guidelines to ensure the responsible management

of 1-Tridecanol waste in a laboratory setting.

Immediate Safety and Handling Precautions
1-Tridecanol is a fatty alcohol that may cause skin and eye irritation.[1][2] While it has low

acute toxicity, proper handling is crucial to minimize exposure and ensure a safe laboratory

environment.[3] Before handling, it is imperative to wear appropriate personal protective

equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a lab

coat.[4][5] Work should be conducted in a well-ventilated area to avoid inhalation of any dust or

vapors. In case of accidental contact, flush eyes or skin with plenty of water for at least 15

minutes and seek medical attention if irritation persists.

Logistical and Disposal Plan
The disposal of 1-Tridecanol must comply with all federal, state, and local hazardous waste

regulations. It is crucial to consult your institution's environmental health and safety (EHS)

department for specific guidelines and to determine if 1-Tridecanol is classified as a hazardous

waste at your location. The U.S. Environmental Protection Agency (EPA) provides guidelines

for waste classification under the Resource Conservation and Recovery Act (RCRA).

Waste Collection and Storage:
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Container: Use a designated, leak-proof, and clearly labeled waste container. The container

must be compatible with 1-Tridecanol and should not be made of aluminum, as it may be

attacked by the substance.

Labeling: The waste container must be labeled with the words "Hazardous Waste" (if

applicable) and the full chemical name, "1-Tridecanol."

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids. Ensure the

container is kept tightly closed when not in use.

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Determine if the 1-Tridecanol waste is contaminated with other chemicals.

If it is pure or mixed with compatible solvents, it can be collected in a designated waste

container.

Avoid mixing 1-Tridecanol waste with incompatible materials.

Waste Collection:

For solid 1-Tridecanol, carefully sweep the material and place it into the designated waste

container, minimizing dust generation.

For liquid 1-Tridecanol, collect the leaking liquid in a sealable container and absorb any

remaining liquid with an inert absorbent material like sand or vermiculite before placing it

in the waste container.

Container Management:

Do not overfill the waste container. Leave adequate headspace to allow for expansion.

Ensure the exterior of the container is clean and free of contamination.

Arrange for Disposal:
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Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the 1-Tridecanol waste.

Provide the waste contractor with accurate information about the composition of the

waste.

Note: Under no circumstances should 1-Tridecanol be disposed of down the drain or in regular

trash. It is toxic to aquatic life and must be managed as chemical waste.

Quantitative Data Summary
Property Value Reference

Molecular Formula C13H28O

Molecular Weight 200.36 g/mol

Boiling Point 155-156 °C / 15 mmHg

Melting Point 29-34 °C

Flash Point
> 113 °C (> 235 °F) - closed

cup

Oral LD50 (rat) 17200 mg/kg

Dermal LD50 (rabbit) 5600 mg/kg

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Tridecanol Disposal Workflow

Step 1: Assess Waste
- Pure or Contaminated?

- Solid or Liquid?

Step 2: Don Personal Protective Equipment (PPE)
- Safety Glasses

- Gloves
- Lab Coat

Step 3: Prepare Labeled Waste Container
- Compatible Material
- 'Hazardous Waste'

- '1-Tridecanol'

Step 4: Transfer Waste to Container

Solid: Sweep carefully

If Solid

Liquid: Absorb with inert material

If Liquid

Step 5: Securely Close and Clean Container

Step 6: Store in Designated Waste Area
- Cool, Dry, Ventilated

- Away from Incompatibles

Step 7: Arrange for Professional Disposal
- Contact EHS or Licensed Contractor

Click to download full resolution via product page
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Caption: A flowchart illustrating the step-by-step procedure for the proper disposal of 1-
Tridecanol waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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